5-fluoro-1-propyl-1H-indole-2-carboxylic acid

• IUPAC Name: 5-fluoro-1-propylindole-2-carboxylic acid
• InChI: InChI=1S/C12H12FNO2/c1-2-5-14-10-4-3-9(13)6-8(10)7-11(14)12(15)16/h3-4,6-7H,2,5H2,1H3,(H,15,16)
• InChI Key: IFGJFIJKPJMHES-UHFFFAOYSA-N
• Canonical SMILES: CCCN1C2=C(C=C(C=C2)F)C=C1C(=O)O
• Molecular Formula: C12H12FNO2
• Molecular Weight: 221.23 g/mol
• CAS No.: 1391467-31-4

Description

5-fluoro-1H-indole-2-carboxylic acid is an indolyl carboxylic acid. It is an antagonist of the glycine site within the NMDA (N -methyl-D-aspartate) receptor complex.

Molecular Structure Analysis

The molecular formula of 5-fluoro-1H-indole-2-carbohydrazide is C9H8FN3O. The average mass is 193.178 Da and the monoisotopic mass is 193.065140 Da.

Scientific Research Applications

Synthesis and Chemical Properties

• 5-Fluoro-1-propyl-1H-indole-2-carboxylic acid and its derivatives are involved in various synthesis processes. For instance, a study detailed the synthesis of a particular derivative, 5-Fluoro-3-[3-[4-(2-[14C]-5-methoxy-4-pyrimidinyl)-1-piperazinyl]propyl]-1H-indole dihydrochloride, which was achieved through a series of chemical reactions starting from formamidine acetate and dimethylmethoxymalonate (Haynes & Swigor, 1994).

Anticancer Activity

• Derivatives of this compound have been evaluated for their potential anticancer activity. For example, the derivative 5-fluoro-3-(4-oxo-2-thioxothiazolidin-5-ylidenemethyl)-1H-indole-2-carboxylic acid methyl ester exhibited significant antimitotic activity at micromolar concentrations (Kryshchyshyn-Dylevych et al., 2020).

Electrochemical Applications

• In the realm of electrochemistry, derivatives of this compound, such as poly(5-fluoroindole), have been studied as high-performance charge storage materials. This research suggests that fluorine-substituted conjugated polymers like poly(5-fluoroindole) might be promising for supercapacitor applications due to their superior electrochemical properties (Wang et al., 2019).

Antimicrobial Activity

• Studies have also explored the antimicrobial properties of indole-2-carboxylic acid derivatives, synthesized from 1-Propyl-1H-indole-2-carboxylic acid. These compounds displayed significant antibacterial and moderate antifungal activities, suggesting potential therapeutic applications (Raju et al., 2015).

Antiviral Activity

• Additionally, certain derivatives have shown antiviral properties, particularly against viruses like bovine viral diarrhea virus (BVDV), hepatitis C virus (HCV), and influenza A/Aichi/2/69 (H3N2) virus, presenting them as potential antiviral agents (Ivachtchenko et al., 2015).

Mechanism of Action

Target of Action

It’s known that indole derivatives, which this compound is a part of, bind with high affinity to multiple receptors . These receptors play crucial roles in various biological activities, including antiviral, anti-inflammatory, anticancer, anti-HIV, antioxidant, antimicrobial, antitubercular, antidiabetic, antimalarial, and anticholinesterase activities .

Mode of Action

Indole derivatives are known to interact with their targets, leading to changes that result in their various biological activities

Biochemical Pathways

Indole derivatives are known to affect a broad range of biochemical pathways due to their interaction with multiple receptors . The downstream effects of these interactions contribute to the compound’s diverse biological activities .

Result of Action

Given the broad spectrum of biological activities associated with indole derivatives , it can be inferred that this compound may have a wide range of molecular and cellular effects.

Action Environment

Environmental factors can significantly influence the action, efficacy, and stability of 5-fluoro-1-propyl-1H-indole-2-carboxylic acid. For instance, storage temperature can affect the stability of the compound Other factors such as pH, presence of other compounds, and specific conditions within the body can also influence its action and efficacy

Biochemical Analysis

Biochemical Properties

5-Fluoro-1-propyl-1H-indole-2-carboxylic acid plays a significant role in various biochemical reactions. It interacts with several enzymes, proteins, and other biomolecules. For instance, indole derivatives have been shown to inhibit enzymes such as HIV-1 integrase, which is crucial for viral replication . The interaction between this compound and these enzymes involves binding to active sites, leading to enzyme inhibition and subsequent disruption of biochemical pathways.

Cellular Effects

The effects of this compound on various cell types and cellular processes are profound. This compound influences cell function by modulating cell signaling pathways, gene expression, and cellular metabolism. For example, indole derivatives have been reported to exhibit antiproliferative activities against cancer cells, affecting cell cycle regulation and apoptosis . Additionally, this compound may alter metabolic flux and metabolite levels within cells, impacting overall cellular homeostasis.

Molecular Mechanism

At the molecular level, this compound exerts its effects through various mechanisms. It binds to specific biomolecules, leading to enzyme inhibition or activation. For instance, the compound’s interaction with HIV-1 integrase involves a bis-bidentate chelation with two Mg2+ ions, inhibiting the enzyme’s strand transfer activity . This binding interaction disrupts the enzyme’s function, preventing viral replication. Additionally, this compound may influence gene expression by modulating transcription factors and other regulatory proteins.

Temporal Effects in Laboratory Settings

The stability and degradation of this compound in laboratory settings are critical for understanding its long-term effects on cellular function. Studies have shown that indole derivatives can undergo oxidative degradation, leading to the formation of various metabolites . Over time, these degradation products may accumulate and exert different biological effects compared to the parent compound. In vitro and in vivo studies are essential for assessing the temporal changes in the compound’s activity and its impact on cellular processes.

Dosage Effects in Animal Models

The effects of this compound vary with different dosages in animal models. At lower doses, the compound may exhibit therapeutic effects, such as antiviral or anticancer activities. At higher doses, toxic or adverse effects may be observed. For example, indole derivatives have been reported to cause hepatotoxicity and nephrotoxicity at elevated concentrations . Understanding the dosage-dependent effects of this compound is crucial for determining its safety and efficacy in therapeutic applications.

Metabolic Pathways

This compound is involved in various metabolic pathways, interacting with enzymes and cofactors. The primary metabolic pathway for indole derivatives involves oxidative degradation, leading to the formation of multiple metabolites . These metabolites may further undergo conjugation reactions, such as glucuronidation, to enhance their solubility and excretion. The metabolic fate of this compound is essential for understanding its pharmacokinetics and potential drug interactions.

Transport and Distribution

The transport and distribution of this compound within cells and tissues are mediated by specific transporters and binding proteins. Indole derivatives can be transported across cell membranes via active transport mechanisms, involving transporters such as organic anion-transporting polypeptides (OATPs) . Once inside the cell, the compound may bind to intracellular proteins, influencing its localization and accumulation. The distribution of this compound within different tissues is crucial for determining its therapeutic potential and toxicity.

Subcellular Localization

The subcellular localization of this compound is determined by targeting signals and post-translational modifications. Indole derivatives may be directed to specific cellular compartments, such as the nucleus or mitochondria, where they exert their biological effects . The localization of this compound within subcellular organelles can influence its activity and function, impacting cellular processes such as gene expression and energy metabolism.